Drastic rearrangement of self-assembled hydrogen-bonded tapes in a molecular crystal†

Chemical Communications Pub Date: 2018-06-26 DOI: 10.1039/C8CC04376K

Abstract

A 2 : 1 hydrogen-bonded crystal of 2-pyrrolidone and chloranilic acid shows structural phase transitions accompanied by the drastic rearrangement of hydrogen-bonded tapes. Such a phenomenon is attributed to the selective and directional character of hydrogen bonds.

Graphical abstract: Drastic rearrangement of self-assembled hydrogen-bonded tapes in a molecular crystal
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